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Compound of Interest

Compound Name: BMS-814580

Cat. No.: B606255

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the preparation and use of BMS-
814580, a potent and selective antagonist of the Melanin-Concentrating Hormone Receptor 1
(MCHR1), in cell culture experiments. This document outlines the necessary materials, detailed
protocols for preparing stock solutions, and procedures for treating cells in culture. Additionally,
it includes a summary of the compound's known characteristics and a diagram of the MCHR1
signaling pathway to aid in experimental design and data interpretation.

Introduction to BMS-814580

BMS-814580 is a high-affinity, selective inhibitor of the Melanin-Concentrating Hormone
Receptor 1 (MCHRL1), a G-protein coupled receptor predominantly expressed in the brain and
implicated in the regulation of energy balance and appetite. The compound has a Ki value of
16.9 nM for human MCHRZ1][1]. It is available as the parent compound (CAS: 1197420-11-3)
and as a phosphate salt (CAS: 1197420-12-4)[2]. These protocols are designed to be
applicable to both forms, with the acknowledgment that solubility characteristics may vary
slightly.
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Property Information Reference

Compound Name BMS-814580 [1]

Melanin-Concentrating
Target [1][2]
Hormone Receptor 1 (MCHR1)

1197420-11-3 (free base),
CAS Number [1]
1197420-12-4 (phosphate)

Ki Value 16.9 nM (human MCHR1) [1]
Molecular Formula C25H24CIFN4OsS (free base) N/A
Molecular Weight 515.0 g/mol (free base) N/A
Appearance Solid [1]

Store at -20°C for long-term
Storage stability. Protect from light and N/A

moisture.

Note: The molecular formula and weight are for the free base and should be adjusted
accordingly when using the phosphate salt for molar concentration calculations.

Experimental Protocols
Preparation of BMS-814580 Stock Solution

Objective: To prepare a high-concentration stock solution of BMS-814580 for use in cell culture
experiments.

Materials:

BMS-814580 (free base or phosphate salt)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer
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o Calibrated pipettes
Protocol:

o Determine the Desired Stock Concentration: A common starting stock concentration for small
molecule inhibitors is 10 mM. All calculations should be based on the specific form of BMS-
814580 being used (free base or phosphate salt).

e Weighing the Compound: Accurately weigh a small amount of BMS-814580 powder (e.g., 1-
5 mg) in a sterile microcentrifuge tube. Perform this step in a chemical fume hood.

¢ Solvent Addition: Based on the weighed amount and the desired stock concentration,
calculate the required volume of DMSO. Add the calculated volume of DMSO to the
microcentrifuge tube containing the BMS-814580 powder.

» Dissolution: Vortex the solution vigorously until the compound is completely dissolved.
Gentle warming in a 37°C water bath may aid in dissolution, but avoid excessive heat.
Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Note on Solubility: While specific solubility data for BMS-814580 in DMSO is not publicly
available, DMSO is a common solvent for similar small molecules. If solubility issues arise,
sonication may be attempted, or a lower stock concentration may be necessary. It is
recommended to perform a small-scale solubility test first.

Treatment of Cells with BMS-814580

Objective: To treat cultured cells with BMS-814580 at a desired final concentration.
Materials:

e Cultured cells expressing MCHR1

o Complete cell culture medium appropriate for the cell line

o BMS-814580 stock solution (e.g., 10 mM in DMSO)
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o Sterile pipette tips and tubes
Protocol:

o Cell Seeding: Seed cells in appropriate culture vessels (e.g., 96-well plates, 6-well plates, or
flasks) and allow them to adhere and reach the desired confluency.

o Preparation of Working Solution:
o Thaw an aliquot of the BMS-814580 stock solution at room temperature.

o Prepare a series of dilutions of the stock solution in complete cell culture medium to
achieve the desired final concentrations.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control wells
receive the same final concentration of DMSO as the treated wells.

e Cell Treatment:
o Remove the existing medium from the cells.
o Add the medium containing the desired final concentration of BMS-814580 to the cells.

o Include a vehicle control group (medium with the same concentration of DMSO but without
BMS-814580).

 Incubation: Incubate the cells for the desired experimental duration under standard cell
culture conditions (e.g., 37°C, 5% COz).

o Downstream Analysis: Following incubation, proceed with the planned downstream assays,
such as functional assays (e.g., CAMP measurement, calcium flux), cell viability assays, or
gene expression analysis.

MCHR1 Signaling Pathway and Experimental
Workflow
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The following diagrams illustrate the simplified signaling pathway of MCHR1 and a general
experimental workflow for studying the effects of BMS-814580.
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Caption: Simplified MCHRZ1 signaling pathway.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b606255?utm_src=pdf-body
https://www.benchchem.com/product/b606255?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Prepare BMS-814580
Stock Solution (10 mM in DMSO)

Prepare serial dilutions of BMS-814580 Seed MCHR1-expressing cells
in complete culture medium in culture plates

Treat cells with BMS-814580
and vehicle control

Incubate for desired time period
(e.g., 24, 48, 72 hours)

Perform downstream assays
(e.g., functional, viability)

Data Analysis and Interpretation

Click to download full resolution via product page
Caption: General experimental workflow.

In Vitro Stability

Limited data suggests that BMS-814580 exhibits good stability in liver microsomes from
multiple species.
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% Remaining after 10 min

Species (3.0 uM) Reference
Human 90% [1]
Rat 95% [1]
Mouse 100% [1]

This information suggests that the compound is relatively stable in in vitro metabolic systems,
which is a positive attribute for cell culture experiments.

Safety Precautions

BMS-814580 is a bioactive molecule and should be handled with appropriate laboratory safety
precautions. Use personal protective equipment (PPE), including gloves, lab coat, and safety
glasses, when handling the compound. All work with the powdered form should be conducted
in a chemical fume hood. Dispose of waste according to institutional guidelines.

Disclaimer: This document is intended for research use only. The protocols and information
provided are based on publicly available data and general laboratory practices. Researchers
should optimize these protocols for their specific cell lines and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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